Cas no 2680779-69-3 (benzyl N-[1-(oxolan-2-yl)but-3-yn-2-yl]carbamate)

• Product Name: benzyl N-[1-(oxolan-2-yl)but-3-yn-2-yl]carbamate
• CAS No: 2680779-69-3
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 6304637
• PubChem ID: 165911013
• Update Time: 2025-05-23

benzyl N-[1-(oxolan-2-yl)but-3-yn-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680779-69-3
• EN300-28284004
• benzyl N-[1-(oxolan-2-yl)but-3-yn-2-yl]carbamate

• Inchi： 1S/C16H19NO3/c1-2-14(11-15-9-6-10-19-15)17-16(18)20-12-13-7-4-3-5-8-13/h1,3-5,7-8,14-15H,6,9-12H2,(H,17,18)
• InChI Key： GKXOMRFGRPXWGH-UHFFFAOYSA-N
• SMILES： O1CCCC1CC(C#C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-[1-(oxolan-2-yl)but-3-yn-2-yl]carbamate

Comprehensive Overview of Benzyl N-[1-(Oxolan-2-yl)but-3-yn-2-yl]carbamate (CAS No. 2680779-69-3)

Benzyl N-[1-(oxolan-2-yl)but-3-yn-2-yl]carbamate is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a carbamate group linked to a but-3-yn-2-yl moiety and an oxolan-2-yl ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel small-molecule inhibitors and protease-targeting agents, aligning with current trends in precision medicine and targeted therapy.

The compound’s CAS No. 2680779-69-3 ensures precise identification in chemical databases, a critical factor for reproducibility in scientific studies. Recent discussions in AI-driven drug discovery platforms highlight its utility in virtual screening workflows, where its alkyne and tetrahydrofuran functional groups enable diverse chemical modifications. This adaptability addresses common search queries like "carbamate derivatives in drug design" or "oxolane-containing bioactive compounds," reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, benzyl N-[1-(oxolan-2-yl)but-3-yn-2-yl]carbamate exemplifies advancements in green chemistry. Its preparation often involves catalytic methods that minimize waste, resonating with industry demands for sustainable practices. Laboratories optimizing C-H activation or click chemistry protocols frequently explore this compound’s reactivity, as evidenced by its mention in patents related to bioconjugation techniques. Such applications tie into trending topics like "eco-friendly synthesis routes" and "high-efficiency coupling reactions."

Analytical characterization of this compound typically employs NMR spectroscopy and mass spectrometry, techniques widely searched by chemists for structural validation. The benzyl carbamate segment’s UV absorption properties also make it suitable for fluorescence labeling studies, a hot topic in cellular imaging research. These attributes position CAS No. 2680779-69-3 as a valuable tool for interdisciplinary projects bridging chemical biology and materials science.

In conclusion, benzyl N-[1-(oxolan-2-yl)but-3-yn-2-yl]carbamate represents a convergence of innovation in synthetic methodology and applied research. Its multifaceted applications—from drug discovery to molecular probes—ensure sustained interest across scientific communities, while its structural features align with cutting-edge investigations into functional group compatibility and scaffold diversification.